2-(benzylthio)-N-(furan-2-ylmethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-(furan-2-ylmethyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C22H20N2O3S2/c1-26-18-10-5-11-19-21(18)23-22(29-19)24(13-17-9-6-12-27-17)20(25)15-28-14-16-7-3-2-4-8-16/h2-12H,13-15H2,1H3
• InChI Key: RZROEVJQDKWIPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CO3)C(=O)CSCC4=CC=CC=C4
• Molecular Formula: C22H20N2O3S2
• Molecular Weight: 424.5 g/mol
• CAS No.: 923424-65-1

Description

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its IUPAC name and molecular formula. It contains a benzylthio group, a furan-2-ylmethyl group, and a 4-methoxybenzo[d]thiazol-2-yl group.

Scientific Research Applications

Antifungal Activity

Research highlights the synthesis of derivatives similar to "2-(benzylthio)-N-(furan-2-ylmethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)acetamide" for potential antifungal effects. A study describes the synthesis of 2-arylthio-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide derivatives and their antifungal activities against various fungi species. These compounds were found to be as effective as ketoconazole against certain fungi, with some derivatives demonstrating superior efficacy against others, indicating significant antifungal activity (Kaplancıklı et al., 2013).

Anticancer and Antiangiogenic Activities

Another area of application involves anticancer and antiangiogenic activities. A series of compounds characterized by the presence of 2-methoxy/ethoxycarbonyl groups combined with a methoxy group on the benzofuran skeleton were evaluated for their antiproliferative activity against cancer cells. The most promising compound in this series inhibited cancer cell growth at nanomolar concentrations, bound to the colchicine site of tubulin, induced apoptosis, and demonstrated potent vascular disrupting properties in vitro and in vivo, highlighting its potential as an anticancer and antiangiogenic agent (Romagnoli et al., 2015).

Synthesis and Evaluation of Antitumor Activity

Compounds bearing heterocyclic rings and derived from structures similar to "this compound" have been synthesized and evaluated for their antitumor activity. In one study, twenty-five new derivatives were screened for potential antitumor activity against human tumor cell lines, with some showing considerable activity against certain cancer cell lines, underscoring their potential in antitumor research (Yurttaş et al., 2015).

Anticonvulsant Activities

The compound's framework has also been explored for anticonvulsant activities. Studies on alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives have shown outstanding activity in seizure tests in mice, indicating the potential utility of these compounds in developing new anticonvulsant medications (Kohn et al., 1993).

Future Directions

The future directions for this compound could involve further studies to evaluate its potential uses, such as its anti-inflammatory properties. Additionally, more research could be done to fully understand its synthesis, chemical reactions, and mechanism of action.